Cas no 869082-12-2 ((+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester)

(+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester structure
869082-12-2 structure
Product Name:(+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester
CAS No:869082-12-2
MF:C6H11NO3
MW:145.156441926956
CID:720463
PubChem ID:6951030
Update Time:2025-04-19

(+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester Chemical and Physical Properties

Names and Identifiers

    • (+)-(S)-L-alanine (S)-(+)-N-acetyl-L-alanine methyl ester
    • (S)-(+)-N-acetyl-L-alanine methyl ester
    • EN300-2996212
    • CHEMBL3278816
    • N-acetyl alanine methyl ester
    • AC-ALA-OME
    • SCHEMBL805648
    • L-Alanine, N-acetyl-, methyl ester
    • n-acetylalanine methyl ester
    • AS-48958
    • MFCD00038239
    • A851270
    • (S)-2-Acetylaminopropionic acid methyl ester
    • N-Acetyl-L-alanine methyl este
    • AKOS006238313
    • CS-0158183
    • 869082-12-2
    • N-Acetyl-L-alanine methyl ester
    • Ac-L-Ala-OMe
    • (S)-Methyl 2-acetamidopropanoate
    • FQGVVDYNRHNTCK-BYPYZUCNSA-N
    • 3619-02-1
    • (+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester
    • N-alpha-Acetyl-L-alanine methyl ester
    • Alanine, N-acetyl-, methyl ester
    • N-alpha-Acetyl-L-alanine methyl ester (Ac-L-Ala-OMe)
    • methyl (2S)-2-acetamidopropanoate
    • FD21103
    • DTXSID60426222
    • Acetyl-L-alanine methyl ester
    • Inchi: 1S/C6H11NO3/c1-4(6(9)10-3)7-5(2)8/h4H,1-3H3,(H,7,8)/t4-/m0/s1
    • InChI Key: FQGVVDYNRHNTCK-BYPYZUCNSA-N
    • SMILES: O(C)C([C@H](C)NC(C)=O)=O

Computed Properties

  • Exact Mass: 145.07389321g/mol
  • Monoisotopic Mass: 145.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Density: 1.056
  • Boiling Point: 251.1 °C at 760 mmHg
  • Flash Point: 105.7 °C
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd